N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbenzamide

• IUPAC Name: N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbenzamide
• InChI: InChI=1S/C18H18N2OS/c1-11-4-3-5-13(8-11)17(21)20-18-15(10-19)14-9-12(2)6-7-16(14)22-18/h3-5,8,12H,6-7,9H2,1-2H3,(H,20,21)
• InChI Key: VMBQPRANCUSVHS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=CC(=C3)C)C#N
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol

Description

N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbenzamide, also known as CTB, is a chemical compound that has been extensively studied for its potential use in scientific research. CTB has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields. In

Scientific Research Applications

Novel Compounds Synthesis

• Reactions with Arylidenemalononitriles and Acetylenic Esters : The compound has been utilized in the synthesis of benzothieno[2,3-d]pyrimidine derivatives through reactions with arylidenemalononitriles. These reactions yielded mixtures of E,Z-isomers, indicating the compound's utility in generating structurally diverse molecules (Youssef, 2009).

• Polymer Synthesis : It has been involved in the synthesis of aromatic polyimides, demonstrating its role in developing materials with high thermal stability and solubility in organic solvents. This application highlights its potential in creating advanced polymeric materials (Butt et al., 2005).

• Synthesis of Benzothieno[2,3-b]quinolines : The compound has facilitated the transition-metal-free [3+3] annulation of nitroarenes and benzo[b]thiophen-3-ylacetonitrile, leading to the efficient synthesis of [1]benzothieno[2,3-b]quinolines. This method provides a new pathway for constructing complex heterocyclic structures (Nowacki & Wojciechowski, 2017).

Materials Science

• Photochromic Systems : In the realm of materials science, derivatives of the compound have been synthesized to exhibit thermally irreversible and fatigue-resistant photochromic properties. This application is crucial for the development of advanced materials for optical storage and switching devices (Uchida et al., 1990).

Crystal Structure Analysis

• Crystal Structure Elucidation : The compound's derivatives have been structurally characterized, revealing insights into their molecular conformations and modes of supramolecular aggregation. Such studies are essential for understanding the molecular basis of the compound's reactivity and potential applications (Sagar et al., 2018).